N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide

• IUPAC Name: N-(2-methyl-1,3-dioxoisoindol-4-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C17H14N2O3S/c1-19-16(21)12-8-5-9-13(15(12)17(19)22)18-14(20)10-23-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: XVJPLJNLSMHPGO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C(=CC=C2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide, also known as N-methyl-2-phenylsulfonyl-1,3-dioxo-isoindole-4-acetamide, is a compound that has recently been studied for its potential applications in the field of medicine. This compound has been found to have a range of biochemical and physiological effects, making it an interesting target for further research.

Scientific Research Applications

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide has been studied for its potential applications in the fields of medicine and biochemistry. In particular, this compound has been studied for its potential as a therapeutic agent for the treatment of certain types of cancer. Additionally, this compound has been studied for its potential as a tool for studying the biochemical and physiological effects of certain drugs, as well as its potential as a tool for studying the molecular mechanisms of certain diseases.

Mechanism of Action

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are molecules that can cause inflammation and pain. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain. Additionally, this compound has been found to act as an inhibitor of the enzyme aromatase, which is involved in the production of estrogen. By inhibiting the activity of aromatase, this compound can reduce the production of estrogen, which can be beneficial for certain types of cancer.
Biochemical and Physiological Effects
N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide has been found to have a range of biochemical and physiological effects. In addition to its effects on COX-2 and aromatase, this compound has been found to act as an inhibitor of the enzyme 5-alpha reductase, which is involved in the production of testosterone. By inhibiting the activity of 5-alpha reductase, this compound can reduce the production of testosterone, which can be beneficial for certain types of cancer. Additionally, this compound has been found to act as an inhibitor of the enzyme topoisomerase II, which is involved in the replication and repair of DNA. By inhibiting the activity of topoisomerase II, this compound can reduce the rate of DNA replication and repair, which can be beneficial for certain types of cancer.

Advantages and Limitations for Lab Experiments

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide has a number of advantages and limitations when used in lab experiments. One advantage is that this compound is relatively easy to synthesize, making it an ideal tool for studying the biochemical and physiological effects of certain drugs. Additionally, this compound has been found to have a range of biochemical and physiological effects, making it an ideal tool for studying the molecular mechanisms of certain diseases. However, this compound has a limited solubility in organic solvents, making it difficult to use in certain types of experiments. Additionally, this compound has a relatively short half-life, making it difficult to use in long-term experiments.

Future Directions

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide has a number of potential future directions for further research. One potential direction is to further study the biochemical and physiological effects of this compound. Additionally, this compound could be studied for its potential as a therapeutic agent for the treatment of certain types of cancer. Additionally, this compound could be studied for its potential as a tool for studying the molecular mechanisms of certain diseases. Finally, this compound could be studied for its potential as a tool for studying the biochemical and physiological effects of certain drugs.

Synthesis Methods

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamidehenylsulfonyl-1,3-dioxo-isoindole-4-acetamide is synthesized by a reaction between 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl acetate and 2-phenylsulfonyl-acetic acid in the presence of a base catalyst. This reaction is carried out at temperatures ranging from 0-100°C and is typically complete within two hours. The product of this reaction is a white crystalline solid that is soluble in organic solvents such as ethanol, methanol, and acetonitrile.